Cas no 147878-93-1 (3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)-)
3-Isothiazolidinecarboxylic acid, 1,1-dioxide, (3S)- is a chiral sulfonamide derivative with a five-membered isothiazolidine ring structure. The (3S)-configuration confers stereoselectivity, making it valuable in asymmetric synthesis and pharmaceutical applications. The 1,1-dioxide moiety enhances its stability and reactivity, particularly in nucleophilic substitution reactions. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, including enzyme inhibitors and antimicrobial agents. Its rigid ring structure and polar functional groups improve binding affinity in drug design. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Suitable for use in peptide mimetics and heterocyclic chemistry, it offers precise control in complex molecular frameworks.
147878-93-1 structure
Product Name:3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)-
CAS No:147878-93-1
MF:C4H7NO4S
MW:165.167680025101
MDL:MFCD19382386
CID:100644
PubChem ID:381193
Update Time:2025-06-20
3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)-
- (3S)-1,1-DIOXO-1,2-THIAZOLIDINE-3-CARBOXYLIC ACID
- 3-Isothiazolidinecarboxylicacid,1,1-dioxide,(3S)-(9CI)
- CS-0200039
- CHEMBL1966574
- (S)-Isothiazolidine-3-carboxylicacid1,1-dioxide
- 147878-93-1
- NCI60_023500
- SCHEMBL3741722
- (S)-Isothiazolidine-3-carboxylic acid 1,1-dioxide
- NSC-667524
- NSC667524
-
- MDL: MFCD19382386
- Inchi: 1S/C4H7NO4S/c6-4(7)3-1-2-10(8,9)5-3/h3,5H,1-2H2,(H,6,7)/t3-/m0/s1
- InChI Key: CKMPIUWDWKULKJ-VKHMYHEASA-N
- SMILES: S1(CC[C@@H](C(=O)O)N1)(=O)=O
Computed Properties
- Exact Mass: 165.01
- Monoisotopic Mass: 165.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 91.8Ų
3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)- Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:Room temperature
3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 52423-0.1/G |
(3S)-1,1-DIOXO-1,2-THIAZOLIDINE-3-CARBOXYLIC ACID |
147878-93-1 | 97% | 0.1g |
$671 | 2023-09-17 | |
| AstaTech | 52423-0.5/G |
(3S)-1,1-DIOXO-1,2-THIAZOLIDINE-3-CARBOXYLIC ACID |
147878-93-1 | 97% | 0.5g |
$2014 | 2023-09-17 | |
| Alichem | A059006732-100mg |
(3S)-1,1-dioxo-1,2-thiazolidine-3-carboxylic acid |
147878-93-1 | 97% | 100mg |
731.39 USD | 2021-06-01 | |
| Alichem | A059006732-500mg |
(3S)-1,1-dioxo-1,2-thiazolidine-3-carboxylic acid |
147878-93-1 | 97% | 500mg |
1,973.72 USD | 2021-06-01 | |
| Chemenu | CM505762-1g |
(S)-Isothiazolidine-3-carboxylicacid1,1-dioxide |
147878-93-1 | 97% | 1g |
$1317 | 2023-03-07 | |
| Ambeed | A957426-250mg |
(S)-Isothiazolidine-3-carboxylic acid 1,1-dioxide |
147878-93-1 | 97% | 250mg |
$986.0 | 2024-05-29 | |
| Ambeed | A957426-1g |
(S)-Isothiazolidine-3-carboxylic acid 1,1-dioxide |
147878-93-1 | 97% | 1g |
$1328.0 | 2023-06-24 | |
| Ambeed | A957426-100mg |
(S)-Isothiazolidine-3-carboxylic acid 1,1-dioxide |
147878-93-1 | 97% | 100mg |
$872.0 | 2025-02-21 |
3-Isothiazolidinecarboxylicacid, 1,1-dioxide, (3S)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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